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Compound of Interest

Compound Name: Decoquinate

Cat. No.: B1670147

In the continuous effort to optimize broiler production and manage coccidiosis, a parasitic
disease of significant economic impact, the selection of effective anticoccidial agents is
paramount. This guide provides a comparative analysis of two widely used anticoccidials,
decoquinate, a chemical coccidiostat, and monensin, an ionophore antibiotic. The data
presented is derived from a head-to-head trial designed to evaluate their respective efficacies
on broiler performance and coccidiosis control under controlled experimental conditions.

Performance and Efficacy Data

The following tables summarize the key performance indicators and anticoccidial efficacy of
decoquinate and monensin in broiler chickens subjected to a coccidiosis challenge.

Table 1: Broiler Performance Parameters
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Treatment Group

Final Body Weight

Feed Conversion

Mortality (%)

Gain (kg) Ratio (FCR)
Decoquinate (27.2

1.70 1.90 10
g/ton)
Monensin (110 g/ton) 1.76 1.96 16.67
Infected, Non-

) 1.63 2.06 20

Medicated
Uninfected, Non-

1.82 1.93 0

Medicated

Table 2: Anticoccidial Efficacy

Treatment Group

Average Oocyst Count (oocysts per gram

of feces)
Decoquinate (27.2 g/ton) 29,900
Monensin (110 g/ton) 34,200
Infected, Non-Medicated 45,000
Uninfected, Non-Medicated 0

Experimental Protocol

A study was conducted to evaluate the comparative efficacy of several anticoccidial drugs,

including decoquinate and monensin, in broiler chicks.[1]

Animal Husbandry:

o Atotal of 240 day-old broiler chicks were procured for the experiment.[1]

e The chicks were randomly allocated into eight experimental groups, with each group

comprising thirty birds.[1]

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.benchchem.com/product/b1670147?utm_src=pdf-body
https://accesson.kisti.re.kr/archive/pdfDown.do?arti_id=ATN0037398252
https://accesson.kisti.re.kr/archive/pdfDown.do?arti_id=ATN0037398252
https://accesson.kisti.re.kr/archive/pdfDown.do?arti_id=ATN0037398252
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

 All groups were housed under identical conditions of temperature, humidity, and ventilation
for a duration of 42 days, with continuous 24-hour lighting provided.[1]

o Feed and water were available ad libitum throughout the experimental period.[1]
Treatment Groups:

o Group A (Decoquinate): Received feed supplemented with Deccox® containing 6%
decoquinate at a rate of 27.2 g/ton of feed.[1]

e Group C (Monensin): Received feed supplemented with Elancoban® containing 13.2%
monensin sodium at a rate of 110 g/ton of feed.[1]

e Group G (Infected, Non-Medicated): Served as the positive control group, infected with
coccidiosis but received no medication.[1]

e Group H (Uninfected, Non-Medicated): Served as the negative control group, neither
infected nor medicated.[1]

Coccidiosis Challenge:

 All groups, except for the uninfected, non-medicated control group, were challenged with
coccidial oocysts. The specific Eimeria species and infection dose were not detailed in the
provided summary.

Data Collection:

o Performance Parameters: Feed consumption, body weight gain, and feed conversion ratio
(FCR) were recorded for the entire 42-day experimental period. Mortality was also monitored
and recorded for each group.[1]

» Anticoccidial Efficacy: Fecal samples were collected from each group on the 5th, 6th, and 7th
days post-infection to determine the oocyst count per gram of feces.[1]

Experimental Workflow
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Experimental Setup

Procurement of 240 day-old broiler chicks

Random allocation into 8 groups (n=30)

Standard housing conditions for 42 days

Treatment Administration

Infected, Non-Medicated Decoquinate (27.2 g/ton) Monensin (110 g/ton) Uninfected, Non-Medicated

Coccidiosis Challenge
\ \ \

Infection with Coccidial Oocysts (except uninfected control)

+ Data Collection

\
[Performance Parameters (Weight Gain, FCR, Mortality)j 4( Oocyst Counting (Days 5, 6, 7 post—infection)j

\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Head-to-Head Trial: Decoquinate vs. Monensin in
Broiler Chickens]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670147#head-to-head-trial-of-decoquinate-and-
monensin-in-broilers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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